Cas no 1805396-14-8 (2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol
• CAS No: 1805396-14-8
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4890045
• Update Time: 2025-08-05

2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol

• Inchi： 1S/C8H8ClF2NO2/c9-2-6-7(14)4(3-13)1-5(12-6)8(10)11/h1,8,13-14H,2-3H2
• InChI Key： MKWNKYJDFACIAZ-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(CO)C=C(C(F)F)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.2
• Topological Polar Surface Area: 53.4

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol

Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol (CAS No. 1805396-14-8)

2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1805396-14-8, represents a unique structural motif that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of both chloromethyl and difluoromethyl substituents, alongside a hydroxyl group and a methanol moiety, endows this molecule with distinct chemical properties that could be leveraged for therapeutic applications.

The compound’s structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. Pyridine derivatives have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. In particular, the chloromethyl group introduces reactivity that can be exploited for further functionalization, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates. The hydroxyl and methanol functionalities provide additional sites for hydrogen bonding and polar interactions, which are critical for molecular recognition processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol with greater precision. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a potential lead for the development of novel anti-inflammatory agents. Additionally, the structural features of this molecule could make it useful in the design of kinase inhibitors, which are among the most intensely researched therapeutic targets in oncology.

The synthesis of 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol presents unique challenges due to the sensitivity of its functional groups. However, recent methodological improvements in organic synthesis have made it feasible to produce this compound in multiigram quantities with high purity. These advancements have opened up new avenues for structural diversification and optimization, allowing chemists to explore derivatives with tailored biological profiles.

In the realm of medicinal chemistry, the integration of fluorine-containing moieties has become increasingly prevalent due to their ability to modulate drug properties such as lipophilicity, solubility, and bioavailability. The difluoromethyl group in particular has been shown to improve pharmacokinetic profiles by enhancing binding affinity and reducing susceptibility to metabolic degradation. This feature makes 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol an intriguing candidate for further investigation.

Current research is focused on exploring the compound’s interactions with biological targets at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its binding mode within target proteins. These studies aim to provide insights into how structural modifications can be made to enhance potency and selectivity.

The potential applications of 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable building block for the synthesis of more complex molecules with specialized functions. For instance, it could be used in the development of probes for biochemical assays or as a precursor for novel materials with tailored electronic or optical properties.

As our understanding of biological systems continues to evolve, so too does our ability to rationally design molecules like 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol. By leveraging cutting-edge computational tools and synthetic methodologies, researchers are paving the way for more efficient and targeted drug discovery processes. This compound exemplifies the intersection of chemistry and biology, highlighting how structural innovation can lead to breakthroughs in human health.

The future prospects for 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-methanol are promising, with ongoing studies aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. As new data emerges from preclinical and clinical trials, this compound may emerge as a key player in next-generation therapies.